Cas no 1097616-30-2 (4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid)
1097616-30-2 structure
Product Name:4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid
CAS No:1097616-30-2
MF:C19H29N3O4
MW:363.451265096664
CID:6621718
PubChem ID:16803546
Update Time:2024-01-19
4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- F2721-0272
- 1097616-30-2
- 4-((3,5-dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid
- 4-(3,5-dimethylanilino)-2-(3-morpholin-4-ylpropylamino)-4-oxobutanoic acid
- AKOS005143132
- 4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid
-
- Inchi: 1S/C19H29N3O4/c1-14-10-15(2)12-16(11-14)21-18(23)13-17(19(24)25)20-4-3-5-22-6-8-26-9-7-22/h10-12,17,20H,3-9,13H2,1-2H3,(H,21,23)(H,24,25)
- InChI Key: POEVGBJSGVRHGC-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCNC(C(=O)O)CC(NC1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 363.21580641g/mol
- Monoisotopic Mass: 363.21580641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 90.9Ų
4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2721-0272-2μmol |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-5μmol |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-10μmol |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-20μmol |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-1mg |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-2mg |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-3mg |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-4mg |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-5mg |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F2721-0272-10mg |
3-[(3,5-dimethylphenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid |
1097616-30-2 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
4-((3,5-Dimethylphenyl)amino)-2-((3-morpholinopropyl)amino)-4-oxobutanoic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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